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Compound of Interest

Compound Name: 4,6-Dihydrothieno[3,4-b]thiophene

Cat. No.: B12281246

Get Quote

Executive Summary
This application note details the fabrication protocol for organic solar cells utilizing the low-

bandgap donor polymer PTB7 (Poly[[4,8-bis[(2-ethylhexyl)oxy]benzo[1,2-b:4,5-b']dithiophene-

2,6-diyl][3-fluoro-2-[(2-ethylhexyl)carbonyl]thieno[3,4-b]thiophenediyl]]) and the acceptor PC

BM.[1]

While newer non-fullerene acceptors (NFAs) exist, the PTB7:PC

BM system remains a critical "reference standard" for verifying fabrication lines and testing
interlayer innovations due to its well-understood nanomorphology and sensitivity to processing
additives. This guide emphasizes the Conventional Architecture
(ITO/PEDOT:PSS/Active/Ca/Al) enhanced by solvent additive engineering (DIO) and methanol
washing to achieve Power Conversion Efficiencies (PCE) targeting >8-9%.

Scientific Mechanism & Material Considerations
The Donor-Acceptor Bulk Heterojunction
The core of the device is the Bulk Heterojunction (BHJ), a bicontinuous interpenetrating

network of donor (PTB7) and acceptor (PC
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BM).

PTB7 Role: Absorbs photons (primarily 550–750 nm) to generate excitons. Its thieno[3,4-

b]thiophene backbone lowers the HOMO level, increasing Open Circuit Voltage (

).

PC

BM Role: Provides strong absorption in the blue/green region (unlike PC

BM) and acts as the electron transport channel.

Morphology Control: PTB7 tends to form large aggregates. The addition of 1,8-Diiodooctane

(DIO) is non-negotiable; it selectively dissolves PC

BM and has a high boiling point, allowing the polymer to crystallize first while the fullerene
remains dispersed, preventing large phase separation.

Energy Level Alignment
Efficient charge extraction requires cascading energy levels. The diagram below illustrates the

thermodynamic drive for exciton dissociation (

).
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Caption: Energy level alignment facilitating charge transfer. Note the offset between PTB7 and

PC71BM LUMO levels driving exciton splitting.

Fabrication Protocol
Materials & Reagents

Component Material Specification

Donor PTB7 Mw > 80 kDa, PDI < 2.5

Acceptor
PC

BM
>99% purity

Solvent Chlorobenzene (CB) Anhydrous, 99.8%

Additive 1,8-Diiodooctane (DIO) 3% by volume

Hole Transport PEDOT:PSS Clevios P VP AI 4083

Interlayer Methanol (MeOH) Anhydrous (for washing)

Cathode Calcium (Ca) / Aluminum (Al) Pellets/Shot for evaporation

Solution Preparation (Critical Step)
Pre-requisite: All active layer preparation must occur in a Nitrogen Glovebox (

).

Weighing: Weigh 10 mg of PTB7 and 15 mg of PC

BM (Ratio 1:1.5 wt/wt).

Solvent Mixing: Prepare the solvent blend: 970 µL Chlorobenzene (CB) + 30 µL DIO.

Dissolution: Add 1 mL of the solvent blend to the vial containing PTB7:PC

BM.

Target Concentration: 25 mg/mL total solids.
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Stirring: Stir at 70°C for at least 6 hours (or overnight) to ensure full dissolution.

Filtration: Filter through a 0.45 µm PTFE filter just before coating. Note: Do not use PVDF

filters as they may react with certain solvents.

Device Fabrication Workflow
Step 1: Substrate Preparation[2]

Etching: Pattern ITO glass (typically 15

).[2]

Cleaning: Sonicate sequentially in detergent water, deionized water, acetone, and

isopropanol (15 min each).

Activation: UV-Ozone treat for 15 minutes to increase ITO work function and wettability.

Step 2: Hole Transport Layer (PEDOT:PSS)
Filter PEDOT:PSS (0.45 µm PES).

Spin coat at 3000–4000 rpm for 40s (Target: 30–40 nm).

Anneal: Bake at 150°C for 15 mins in air to remove water.

Transfer to Glovebox immediately after annealing.

Step 3: Active Layer Deposition (The "Art" of the Device)
Spin Coating: Dispense 25 µL of the warm PTB7:PC

BM solution.

Speed: 1000–1500 rpm (optimize for ~100 nm thickness).

Time: 60 seconds (or until dry).

Observation: The film should appear dark blue/purple and uniform.
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Drying: Allow the film to dry in the glovebox antechamber or under vacuum for 20 mins to

remove residual solvent. Note: PTB7 generally does NOT require thermal annealing; heat

can degrade the morphology.

Step 4: Methanol Treatment (Performance Booster)
Why? Methanol washing removes residual DIO and reduces surface trap density without

dissolving the active layer.

Spin coat pure Methanol (MeOH) onto the dry active layer.

Speed: 2000 rpm for 30s.

Result: Often increases Fill Factor (FF) by 5–10%.

Step 5: Top Electrode Deposition
Transfer to thermal evaporator (Vacuum <

Torr).

Calcium (Ca): Deposit 20 nm at 0.5 Å/s.

Aluminum (Al): Deposit 100 nm at 1–5 Å/s.

Process Workflow Diagram
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Caption: Step-by-step fabrication workflow separating ambient and inert gas processes.

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 9 Tech Support

https://www.benchchem.com/product/b12281246/docs?utm_src=pdf-body-img#application-note-high-efficiency-fabrication-of-ptb7-pc71bm-organic-solar-cells
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12281246?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Characterization & Expected Metrics
Upon successful fabrication, devices should be characterized under AM1.5G illumination (100

mW/cm²).

Metric Typical Range
High-Performance
Target

Cause of Failure
(Low Value)

(V) 0.70 – 0.72 0.74

Short circuits (thin

film), bad energy

alignment.

(mA/cm²) 14 – 16 >17

Thick active layer

(recombination), poor

absorption.

Fill Factor (%) 65 – 68 >70

High series

resistance, residual

DIO (skip MeOH

wash).

PCE (%) 7.0 – 8.0 >9.0

Morphology

aggregation, oxygen

exposure.

Troubleshooting Guide
S-Shaped J-V Curve: Usually indicates an extraction barrier. Check if the Ca layer oxidized

(did the vacuum break?) or if the PEDOT:PSS is too thick.

Low

: Active layer is likely too thin (<80 nm) or too thick (>120 nm). Adjust spin speed between
800–2000 rpm.

Macroscopic Defects: "Comets" or pinholes in the active layer suggest the PTB7 was not

fully dissolved. Increase stirring time or temperature (up to 90°C) during solution prep.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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